Cas no 2580232-32-0 (Methyl 6-amino-2-propylhexanoate)

• Product Name: Methyl 6-amino-2-propylhexanoate
• CAS No: 2580232-32-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5662182
• PubChem ID: 165888508
• Update Time: 2025-05-24

Methyl 6-amino-2-propylhexanoate Chemical and Physical Properties

Names and Identifiers

• 2580232-32-0
• EN300-27723695
• methyl 6-amino-2-propylhexanoate
• Methyl 6-amino-2-propylhexanoate

• Inchi： 1S/C10H21NO2/c1-3-6-9(10(12)13-2)7-4-5-8-11/h9H,3-8,11H2,1-2H3
• InChI Key： ZBRDJPHPDIGKDS-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC)CCCCN)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 6-amino-2-propylhexanoate

Research Brief on Methyl 6-amino-2-propylhexanoate (CAS: 2580232-32-0): Recent Advances and Applications

Methyl 6-amino-2-propylhexanoate (CAS: 2580232-32-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its amino and propyl functional groups, has shown potential in various applications, including drug synthesis, metabolic studies, and as a building block for more complex molecules. Recent studies have focused on its synthesis optimization, biological activity, and potential therapeutic uses, making it a noteworthy subject for researchers in the field.

One of the key areas of investigation has been the synthetic pathways for Methyl 6-amino-2-propylhexanoate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel enzymatic approach to its synthesis, which offers higher yields and reduced environmental impact compared to traditional chemical methods. The study highlighted the use of immobilized lipases under mild conditions, achieving a yield of 85% with high enantiomeric purity. This advancement is particularly significant for scalable production in pharmaceutical manufacturing.

In terms of biological activity, preliminary research has explored the compound's role as a modulator of metabolic pathways. A recent in vitro study demonstrated that Methyl 6-amino-2-propylhexanoate exhibits inhibitory effects on certain enzymes involved in lipid metabolism, suggesting potential applications in metabolic disorder therapeutics. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetics and safety profile.

Another promising avenue of research involves the use of Methyl 6-amino-2-propylhexanoate as a precursor in the synthesis of bioactive peptides. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its successful incorporation into peptide chains, enhancing their stability and bioavailability. This application could pave the way for new peptide-based drugs targeting conditions such as hypertension and diabetes.

Despite these advancements, challenges remain. The compound's stability under physiological conditions and its potential toxicity at higher doses are areas that require further investigation. Ongoing studies are also exploring its interactions with other biomolecules to better understand its full therapeutic potential.

In conclusion, Methyl 6-amino-2-propylhexanoate (CAS: 2580232-32-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activity, and potential therapeutic applications. Continued research in this area is expected to uncover new opportunities for its use in drug development and other biomedical applications.